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Compound of Interest

Compound Name: Adapalene-d3

CAS No.: 1276433-89-6

Cat. No.: B15544020

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Adapalene-d3 is the deuterated analog of Adapalene, a third-generation topical retinoid.[1]

Due to the kinetic isotope effect, deuteration can modify the pharmacokinetic profile of a drug,

potentially leading to a longer half-life and altered metabolic pathways.[1] Adapalene-d3 is

primarily utilized as an internal standard in analytical and pharmacokinetic research, enabling

precise quantification of Adapalene in complex biological matrices through mass spectrometry-

based methods.[2][3]

Adapalene itself is a potent agonist of retinoic acid receptors (RARs), with high selectivity for

RARβ and RARγ subtypes.[1] This selective binding modulates gene expression related to

cellular differentiation, proliferation, and inflammation, forming the basis of its therapeutic

effects in acne vulgaris and other dermatological conditions.[4][5]

Physicochemical Properties
A summary of the key physicochemical properties of Adapalene-d3 is presented in Table 1.
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Table 1: Physicochemical Data for Adapalene-d3

Property Value Reference(s)

CAS Number 1276433-89-6 [6]

Molecular Formula C₂₈H₂₅D₃O₃ [2]

Molecular Weight 415.54 g/mol [2]

IUPAC Name

6-(3-((3r,5r,7r)-adamantan-1-

yl)-4-(methoxy-d3)phenyl)-2-

naphthoic acid

[2]

Synonyms

6-[3-(1-adamantyl)-4-

(trideuteriomethoxy)phenyl]nap

hthalene-2-carboxylic acid; 6-

[4-(Methoxy-d3)-3-

tricyclo[3.3.1.13,7]dec-1-

ylphenyl]-2-

naphthalenecarboxylic Acid

[2]

Appearance White to off-white powder [7]

Solubility

Soluble in tetrahydrofuran,

sparingly soluble in ethanol,

and practically insoluble in

water.

[7]

Synthesis Overview
While a specific, detailed protocol for the synthesis of Adapalene-d3 is not readily available in

the public domain, the general synthesis of Adapalene is well-documented and typically

involves a Suzuki coupling reaction.[8] The synthesis of Adapalene-d3 would logically follow a

similar pathway, utilizing a deuterated starting material. The key modification would be the use

of a deuterated methoxy-group donor in the synthesis of the boronic acid intermediate.

Below is a generalized workflow for the synthesis of Adapalene, which can be conceptually

adapted for its deuterated analog.
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General Synthesis Workflow for Adapalene

Intermediate 1 Synthesis

Intermediate 2Final Product Synthesis

2-(1-adamantyl)-4-bromoanisole

3-adamantyl-4-methoxyphenyl boronic acid

1. Lithiation with n-BuLi
2. Borylation with B(OiPr)₃

n-Butyllithium Triisopropyl borate

Adapalene

Suzuki Coupling

6-bromo-2-naphthoic acidPalladium catalyst
(e.g., Pd(OAc)₂)

Base
(e.g., K₂CO₃)

Click to download full resolution via product page

A generalized synthetic workflow for Adapalene.

Mechanism of Action: Signaling Pathway
Adapalene exerts its effects by modulating gene expression through the nuclear retinoic acid

receptors (RARs). The signaling pathway is initiated by the binding of Adapalene to RARβ and

RARγ.
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Adapalene Signaling Pathway
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The signaling pathway of Adapalene.
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This signaling cascade ultimately leads to the normalization of follicular epithelial cell

differentiation, which helps to prevent the formation of microcomedones, the precursors to acne

lesions.[9][10]

Experimental Protocols
Quantification of Adapalene in Biological Matrices using
Adapalene-d3 as an Internal Standard by LC-MS/MS
This protocol provides a representative workflow for the quantitative analysis of Adapalene in a

biological matrix (e.g., plasma, skin homogenate) using Adapalene-d3 as an internal standard.
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LC-MS/MS Quantification Workflow

Sample Preparation

LC Separation

MS/MS Detection

Data Analysis

Biological Sample
(e.g., plasma)

Spike with
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Protein Precipitation
(e.g., with acetonitrile)

Centrifugation

Collect Supernatant

Inject Supernatant onto
Reverse-Phase C18 Column

Gradient Elution with
Mobile Phase

(e.g., Acetonitrile/Water with modifier)

Electrospray Ionization (ESI)
(Negative or Positive Mode)

Multiple Reaction Monitoring (MRM)

Monitor Transitions for
Adapalene and Adapalene-d3

Calculate Peak Area Ratio
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Quantify Adapalene Concentration
using Calibration Curve

Click to download full resolution via product page

A typical workflow for Adapalene quantification.
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Table 2: Representative LC-MS/MS Parameters for Adapalene Analysis

Parameter Setting

LC System

High-Performance Liquid Chromatography

(HPLC) or Ultra-High-Performance Liquid

Chromatography (UHPLC) system

Column
C18 reverse-phase column (e.g., 50 mm x 2.1

mm, 1.8 µm)

Mobile Phase A
Water with 0.1% formic acid or 5 mM

ammonium acetate

Mobile Phase B Acetonitrile with 0.1% formic acid

Flow Rate 0.3 - 0.5 mL/min

Injection Volume 5 - 10 µL

MS System Triple quadrupole mass spectrometer

Ionization Mode
Electrospray Ionization (ESI), negative or

positive ion mode

MRM Transitions

Adapalene: e.g., m/z 411.2 -> 367.2 (parent ->

product); Adapalene-d3: e.g., m/z 414.2 ->

370.2 (parent -> product)

Collision Energy Optimized for each transition

Note: The specific MRM transitions and collision energies should be optimized for the

instrument used.

Isotopic Purity Assessment
The isotopic purity of Adapalene-d3 is critical for its use as an internal standard. High-

resolution mass spectrometry (HRMS) or nuclear magnetic resonance (NMR) spectroscopy

can be used for this purpose.

HRMS Method:
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Prepare a solution of Adapalene-d3 in a suitable solvent (e.g., acetonitrile/water).

Infuse the solution directly into the mass spectrometer or analyze by LC-HRMS.

Acquire a high-resolution mass spectrum of the molecular ion region.

Determine the relative abundance of the ion corresponding to unlabeled Adapalene (M+0)

and the deuterated species (M+3).

Calculate the isotopic enrichment based on the relative peak intensities.

Quantitative Data
As Adapalene-d3 is primarily a research tool, extensive quantitative data in the public domain

is limited. The most critical quantitative parameter is its isotopic enrichment, which should be

provided by the supplier and verified by the end-user.

Table 3: Expected Quantitative Specifications for Adapalene-d3

Parameter Typical Specification

Chemical Purity (by HPLC) ≥ 98%

Isotopic Enrichment (d₃) ≥ 98%

Conclusion
Adapalene-d3 is an indispensable tool for researchers and drug development professionals

working with Adapalene. Its use as an internal standard ensures the accuracy and reliability of

quantitative analytical methods. A thorough understanding of its properties, the mechanism of

action of the parent compound, and appropriate analytical methodologies are crucial for its

effective implementation in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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